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Compound of Interest

Compound Name: CP5Vv

Cat. No.: B2471376

For Researchers, Scientists, and Drug Development Professionals

Abstract

CP5V is a potent and selective proteolysis-targeting chimera (PROTAC) designed to induce the
degradation of Cell Division Cycle 20 (Cdc20), a critical regulator of mitosis.[1][2] By linking
Cdc20 to the Von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, CP5V triggers the
ubiquitination and subsequent proteasomal degradation of Cdc20, leading to mitotic arrest and
suppression of cancer cell proliferation.[2][3] These application notes provide detailed protocols
for the preparation, storage, and handling of CP5V stock solutions in dimethyl sulfoxide
(DMSO) for various research applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of CP5V is presented in the table
below for easy reference.
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Property

Value

Reference

Chemical Name

(S)-25-((2S,4R)-4-hydroxy-2-
((4-(4-methylthiazol-5-
yl)benzyl)carbamoyl)pyrrolidine
-1-carbonyl)-26,26-dimethyl-
5,23-diox0-8,11,14,17,20-
pentaoxa-4,24-
diazaheptacosyl (2,2,2-
trichloro-1-(pyrimidin-2-

ylamino)ethyl)carbamate

[4]

Molecular Formula

C46H66CI3N9012S

[3]4]

Molecular Weight 1075.49 g/mol [31[4]
CAS Number 2509359-75-3 [3][4]
Appearance Off-white to light yellow solid [3]
Purity >98% (HPLC) [4]

CP5V Mechanism of Action

CP5V functions as a heterobifunctional molecule, simultaneously binding to Cdc20 and the

VHL E3 ubiquitin ligase. This proximity induces the formation of a ternary complex, leading to

the ubiquitination of Cdc20 and its subsequent degradation by the proteasome. The

degradation of Cdc20 inhibits the anaphase-promoting complex/cyclosome (APC/C), a key E3

ubiquitin ligase in the cell cycle, resulting in mitotic arrest.[1][2]
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Figure 1: CP5V Mechanism of Action.

Solubility of CP5V in DMSO

Dimethyl sulfoxide (DMSOQ) is the recommended solvent for preparing high-concentration stock
solutions of CP5V.[3][5] It is a polar aprotic solvent capable of dissolving a wide range of

organic compounds.[6]
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Solvent Concentration Notes Reference
Requires sonication
for complete
150 mg/mL (139.47 dissolution. Use newly
DMSO M) opened, anhydrous [31[5]
DMSO as the
compound is
hygroscopic.
DMSO 10 mM [4]

Experimental Protocols

Preparation of a 10 mM CP5V Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CP5V in DMSO, a

common starting concentration for in vitro experiments.

Materials:

o CP5V powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

e \ortex mixer

e Sonicator (water bath or probe)

o Calibrated pipettes

Procedure:

o Calculate the required mass of CP5V:

o Molecular Weight (MW) of CP5V = 1075.49 g/mol
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o To prepare 1 mL of a 10 mM solution:

» Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 1075.49 g/mol x 1000 mg/g = 10.75 mg
Weighing CP5V:

o Carefully weigh out the calculated amount of CP5V powder in a sterile microcentrifuge
tube.

Dissolution in DMSO:

o Add the appropriate volume of anhydrous DMSO to the tube containing the CP5V powder.

o Vortex the tube vigorously for 1-2 minutes.

Sonication:

o If the compound is not fully dissolved, sonicate the solution. A water bath sonicator is
recommended to avoid overheating. Sonicate in short bursts (e.g., 5-10 minutes) until the
solution is clear.[3][5]

Storage:

o Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to minimize
freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[3] Ensure the tubes are stored under nitrogen if possible.[3]
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Figure 2: Workflow for Preparing CP5V Stock Solution.
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Preparation of Working Solutions for In Vitro Assays

For cell-based assays, the DMSO stock solution is typically diluted in cell culture medium to the
final desired concentration. It is crucial to ensure that the final concentration of DMSO in the
culture medium does not exceed a level that is toxic to the cells (typically <0.5%).

Procedure:

Thaw a frozen aliquot of the CP5V stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations.

For example, to prepare a 10 uM working solution from a 10 mM stock, you can perform a
1:1000 dilution (e.g., add 1 pL of 10 mM stock to 999 uL of cell culture medium).

Always include a vehicle control (DMSO at the same final concentration as the CP5V-treated
samples) in your experiments.

Applications in Research

CP5V is a valuable tool for studying the role of Cdc20 in various biological processes and for
investigating its potential as a therapeutic target in diseases such as cancer.[1][2]

o Cancer Research: CP5V has been shown to inhibit the proliferation of various cancer cell
lines, including breast cancer.[2][3] It can be used to study the effects of Cdc20 degradation
on the cell cycle, apoptosis, and drug resistance.[1][2]

o Cell Biology: As a specific degrader of Cdc20, CP5V can be used to investigate the intricate
mechanisms of mitotic regulation.[1]

e Drug Discovery: CP5V serves as a lead compound for the development of more potent and
selective Cdc20-targeting PROTACS for therapeutic applications.[2]

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat, when handling CP5V and DMSO.
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e Handle CP5V powder in a well-ventilated area or a chemical fume hood.

e DMSO can facilitate the absorption of other chemicals through the skin.[6] Avoid direct
contact.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Troubleshooting

Issue Possible Cause Solution

Increase sonication time. Use
CP5V does not fully dissolve in  Insufficient sonication or use of  fresh, anhydrous DMSO.
DMSO. hydrated DMSO. Gentle warming (e.g., 37°C)

may also aid dissolution.[5]

This is a common issue.
Vortexing, sonication, or gentle

warming of the diluted solution

Precipitation occurs when The compound may have ]
o ) o o can often redissolve the
diluting the DMSO stock in limited solubility in agueous o ]
) ) precipitate.[7] Ensure the final
agqueous media. solutions.

DMSO concentration is as low
as possible while maintaining

solubility.

) ] Prepare fresh stock solutions.
Degradation of CP5V in stock ] )
Aliguot stock solutions to

Inconsistent experimental solution due to improper o
_ minimize freeze-thaw cycles.
results. storage or multiple freeze-thaw
Store at the recommended
cycles.

temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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